Cas no 2171723-56-9 (2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4-methylhexanoic acid)

• Product Name: 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4-methylhexanoic acid
• CAS No: 2171723-56-9
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5896803
• PubChem ID: 165820670
• Update Time: 2025-10-05

2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171723-56-9
• EN300-1524177
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4-methylhexanoic acid

• Inchi： 1S/C28H36N2O5/c1-4-10-19(26(31)30-25(27(32)33)15-18(3)5-2)16-29-28(34)35-17-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,18-19,24-25H,4-5,10,15-17H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： JMHOARYMAHZJKX-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C(=O)O)CC(C)CC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4-methylhexanoic acid

2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4-methylhexanoic acid: A Comprehensive Overview

Introduction

The compound 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4-methylhexanoic acid, with the CAS number 2171723-56-9, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, biotechnology, and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamido chain, and a 4-methylhexanoic acid moiety. These structural features contribute to its unique chemical properties and potential applications.

Structural Analysis

The molecule's structure is characterized by a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group is attached to an amino methyl pentanamido chain, which further connects to a 4-methylhexanoic acid moiety. This combination of functional groups makes the compound highly versatile, enabling it to participate in various chemical reactions and biological interactions.

Recent studies have highlighted the importance of such compounds in the development of bioconjugates, drug delivery systems, and enzymatic catalysts. For instance, researchers have explored the use of Fmoc-containing compounds in the creation of self-assembling peptides, which have potential applications in tissue engineering and drug delivery.

Synthesis and Applications

The synthesis of this compound involves a multi-step process that typically includes the coupling of the Fmoc group with the amino methyl pentanamido chain, followed by the attachment of the 4-methylhexanoic acid moiety. This process requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are often employed to characterize the final product.

In terms of applications, this compound has shown promise in the field of cancer therapy. Its ability to selectively target cancer cells has been demonstrated in preclinical studies, making it a potential candidate for drug development. Additionally, its compatibility with various biological systems has led to its use in the creation of biosensors and diagnostic tools.

Recent research has also focused on leveraging this compound's properties for use in nanotechnology. By incorporating it into nanomaterials, scientists aim to enhance drug delivery efficiency and improve therapeutic outcomes. For example, studies have shown that this compound can be used as a building block for creating polymeric nanoparticles, which can encapsulate drugs and deliver them directly to target sites.

Conclusion

In conclusion, the compound 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4-methylhexanoic acid (CAS No. 2171723-56-9) represents a significant advancement in modern chemistry. Its unique structure and versatile properties make it a valuable tool in various scientific disciplines. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.